Cas no 884510-86-5 (1-Piperidinecarboxylic acid, 3-[(MethoxyMethylaMino)carbonyl]-, 1,1-diMethylethyl ester, (3R)-)

• Product Name: 1-Piperidinecarboxylic acid, 3-[(MethoxyMethylaMino)carbonyl]-, 1,1-diMethylethyl ester, (3R)-
• CAS No: 884510-86-5
• MF: C₁₃H₂₄N₂O₄
• MW: 272.340663909912
• MDL: MFCD08752610
• CID: 832734
• PubChem ID: 30025965
• Update Time: 2025-06-14

1-Piperidinecarboxylic acid, 3-[(MethoxyMethylaMino)carbonyl]-, 1,1-diMethylethyl ester, (3R)- Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 3-[(MethoxyMethylaMino)carbonyl]-, 1,1-diMethylethyl ester, (3R)-
• (3R)-3-[(methoxymethylamino)carbonyl]-1-Piperidinecarboxylic acid 1,1-dimethylethyl ester
• 2-Methyl-2-propanyl (3R)-3-[methoxy(methyl)carbamoyl]-1-piperidin ecarboxylate
• (R)-3-(Methoxy-methyl-carbamoyl)-piperidine-1-carboxylic acid tert-butyl ester
• 1,1-Dimethylethyl (3R)-3-[(methoxymethylamino)carbonyl]-1-piperidinecarboxylate (ACI)
• (R)-tert-Butyl 3-(N-methoxy-N-methylcarbamoyl)piperidine-1-carboxylate
• tert-Butyl (3R)-3-[methoxy(methyl)carbamoyl]piperidine-1-carboxylate
• (R)-tert-butyl 3-(N-methoxy-N-methylcarbamoyl)-piperidine-1-carboxylate
• AKOS037649973
• CS-W000207
• CS-B0225
• (R)-tert-butyl 3-(methoxy(methyl)carbamoyl)-piperidine-1-carboxylate
• (R)-tert-butyl 3-(methoxy(methyl)carbamoyl)piperidine-1-carboxylate
• SCHEMBL968401
• (R)-tert-butyl3-(N-methoxy-N-methylcarbamoyl)piperidine-1-carboxylate
• 884510-86-5
• 1,1-dimethylethyl (3R)-3-{[methyl(methyloxy)amino]carbonyl}-1-piperidinecarboxylate
• NQGXVXHYGRAABB-SNVBAGLBSA-N
• CS-13990
• 3R-(Methoxy-methyl-carbamoyl)-piperidine-1-carboxylic acid tert-butyl ester
• 1-Piperidinecarboxylic acid,3-[(methoxymethylamino)carbonyl]-,1,1-dimethylethyl ester,(3R)-
• (R)-tert-butyl 3-(methoxy(methyl)-carbamoyl)piperidine-1-carboxylate
• (R)-tert-butyl 3-((methoxymethyl)carbamoyl)piperidine-1-carboxylate
• (R)-tert-butyl 3-(N-methoxy-N-methylcarbamoyl)-piperidine 1-carboxylate
• MFCD08752610
• 3R-(methoxy-methyl-carbamoyl)-piperidine-1-carboxylic acid t-butyl ester

• MDL： MFCD08752610
• Inchi： 1S/C13H24N2O4/c1-13(2,3)19-12(17)15-8-6-7-10(9-15)11(16)14(4)18-5/h10H,6-9H2,1-5H3/t10-/m1/s1
• InChI Key： NQGXVXHYGRAABB-SNVBAGLBSA-N
• SMILES： C(N1CCC[C@@H](C(=O)N(C)OC)C1)(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 272.17360725g/mol
• Monoisotopic Mass: 272.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 59.1Ų

Additional information on 1-Piperidinecarboxylic acid, 3-[(MethoxyMethylaMino)carbonyl]-, 1,1-diMethylethyl ester, (3R)-

Comprehensive Analysis of 1-Piperidinecarboxylic acid, 3-[(MethoxyMethylaMino)carbonyl]-, 1,1-diMethylethyl ester, (3R)- (CAS No. 884510-86-5)

The compound 1-Piperidinecarboxylic acid, 3-[(MethoxyMethylaMino)carbonyl]-, 1,1-diMethylethyl ester, (3R)- (CAS No. 884510-86-5) is a highly specialized chiral intermediate with significant applications in pharmaceutical synthesis and organic chemistry. Its unique structure, featuring a piperidine core and a methoxymethylamino carbonyl moiety, makes it a valuable building block for drug discovery and development. Researchers and industry professionals frequently search for this compound due to its role in enantioselective synthesis and its potential in creating bioactive molecules.

In recent years, the demand for chiral intermediates like 1-Piperidinecarboxylic acid, 3-[(MethoxyMethylaMino)carbonyl]-, 1,1-diMethylethyl ester, (3R)- has surged, driven by advancements in asymmetric catalysis and the growing need for optically pure pharmaceuticals. The compound’s tert-butyl ester group enhances its stability, making it suitable for multi-step synthetic routes. This aligns with current trends in green chemistry, where efficient and sustainable synthetic methods are prioritized.

One of the most searched questions related to this compound is: "What are the synthetic applications of CAS No. 884510-86-5?" The answer lies in its versatility. The (3R)- configuration ensures high stereochemical control, which is critical for producing drugs with minimal side effects. Additionally, its methoxymethylamino carbonyl functionality allows for further derivatization, enabling the creation of novel analogs for medicinal chemistry research.

Another hot topic in the scientific community is the integration of AI-driven drug discovery with traditional synthetic methods. Compounds like 1-Piperidinecarboxylic acid, 3-[(MethoxyMethylaMino)carbonyl]-, 1,1-diMethylethyl ester, (3R)- are often used as key inputs in machine learning models to predict bioactive molecules. This intersection of chemistry and technology highlights the compound’s relevance in modern research.

From a regulatory perspective, CAS No. 884510-86-5 is not classified as a hazardous material, making it accessible for laboratory use without stringent restrictions. However, proper handling protocols should always be followed to ensure safety. The compound’s high purity and consistent quality are essential for reproducible results, which is why suppliers emphasize rigorous analytical testing, including HPLC and NMR spectroscopy.

In summary, 1-Piperidinecarboxylic acid, 3-[(MethoxyMethylaMino)carbonyl]-, 1,1-diMethylethyl ester, (3R)- (CAS No. 884510-86-5) is a pivotal chiral intermediate with broad applications in pharmaceutical synthesis. Its structural features, combined with the rising demand for enantiopure compounds, position it as a critical component in drug development and organic chemistry research. As the industry continues to evolve, this compound will likely play an even greater role in innovative therapeutic solutions.